2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile

• IUPAC Name: 2-[[2-aminoethyl(methyl)amino]methyl]benzonitrile
• InChI: InChI=1S/C11H15N3/c1-14(7-6-12)9-11-5-3-2-4-10(11)8-13/h2-5H,6-7,9,12H2,1H3
• InChI Key: NUXYUVWEIRZSCL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN)CC1=CC=CC=C1C#N
• Molecular Formula: C11H15N3
• Molecular Weight: 189.26 g/mol

Description

2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile is an organic compound that features a benzonitrile core with an aminoethyl and methylamino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile typically involves the reaction of benzonitrile with appropriate amine derivatives under controlled conditions. One common method includes the reaction of benzonitrile with 2-aminoethylamine and formaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize yield and purity. The use of high-pressure reactors and advanced purification techniques such as crystallization and chromatography ensures the production of high-quality this compound.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Amino-ethyl)-methyl-amino]-methyl}-benzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such